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Compound of Interest

Compound Name: L-Tryptophanamide

Cat. No.: B1682560 Get Quote

L-Tryptophanamide: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-Tryptophanamide, a derivative of the

essential amino acid L-tryptophan. This document outlines its fundamental chemical properties,

and will be expanded with experimental protocols and biological pathway interactions as further

research is conducted and published.

Core Physicochemical Data
A clear understanding of the fundamental properties of L-Tryptophanamide is crucial for its

application in research and development. The key identifiers and molecular characteristics are

summarized below.
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Property Value Reference

CAS Number 20696-57-5 [1]

Molecular Weight 203.24 g/mol [1]

Molecular Formula C₁₁H₁₃N₃O [1]

IUPAC Name
(2S)-2-amino-3-(1H-indol-3-

yl)propanamide
[1]

Synonyms

Tryptophanamide, L-

tryptophan amide, (S)-

Tryptophanamide

[1]

Further Research and Development
Currently, publicly available, in-depth experimental protocols and established signaling pathway

diagrams specifically involving L-Tryptophanamide are limited. As new research emerges, this

guide will be updated to include:

Detailed Experimental Protocols: Methodologies for key experiments investigating the

synthesis, activity, and mechanism of action of L-Tryptophanamide.

Signaling Pathway Involvement: Visual representations of the biological pathways in which

L-Tryptophanamide participates, created using Graphviz to illustrate molecular interactions

and logical relationships.

Expanded Data Tables: Inclusion of further quantitative data, such as solubility, pKa, and

spectral analysis, to provide a more complete chemical profile.

This document serves as a foundational resource for professionals in the fields of biochemistry,

pharmacology, and drug discovery. The provided data establishes the basic identity of L-
Tryptophanamide, paving the way for further investigation into its potential therapeutic and

scientific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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